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Compound of Interest

Compound Name: CDD-3290

Cat. No.: B15623392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CDD-3290 is a potent small molecule inhibitor of prostate-specific antigen (PSA), a serine

protease with a key role in the liquefaction of semen. With a Ki value of 216 nM for PSA, CDD-
3290 serves as a valuable tool for studying the physiological processes regulated by this

enzyme and for the development of novel non-hormonal contraceptives. Additionally, CDD-
3290 has been shown to inhibit other serine proteases, including α-chymotrypsin and elastase,

making it a useful compound for investigating the roles of these proteases in various biological

contexts.

These application notes provide detailed protocols for utilizing CDD-3290 in enzymatic and

cell-based assays to study protease inhibition. The accompanying data summaries and

pathway diagrams offer a comprehensive resource for researchers in reproductive biology,

cancer research, and inflammation.

Quantitative Data Summary
The inhibitory activity of CDD-3290 against its primary target and other related proteases is

summarized below. This data is essential for designing experiments and interpreting results.
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Target
Protease

Inhibitor Ki (nM) IC50 (nM) Notes

Prostate-Specific

Antigen

(PSA/KLK3)

CDD-3290 216 Not Reported
Potent and

primary target.

α-Chymotrypsin CDD-3290 Not Reported Not Reported
Demonstrates

inhibitory activity.

Neutrophil

Elastase
CDD-3290 Not Reported Not Reported

Demonstrates

inhibitory activity.

Signaling Pathways
Understanding the signaling pathways in which the target proteases of CDD-3290 are involved

is crucial for elucidating its mechanism of action and potential downstream effects.

Prostate-Specific Antigen (PSA) and the Androgen
Receptor (AR) Signaling Pathway
Prostate-Specific Antigen (PSA) is a downstream target of the Androgen Receptor (AR)

signaling pathway, which is critical in prostate physiology and pathology. The expression of

PSA is regulated by androgens, which bind to the AR. Interestingly, PSA itself can modulate AR

expression, suggesting a feedback loop. By inhibiting PSA's proteolytic activity, CDD-3290 can

be used to investigate the role of PSA's enzymatic function within this pathway.
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Reagent Preparation
(Buffer, Enzyme, Substrate, CDD-3290)

Assay Setup in 96-well plate
(Enzyme + CDD-3290 pre-incubation)

Initiate Reaction
(Add Fluorogenic Substrate)

Kinetic Measurement
(Fluorescence Plate Reader)

Data Analysis
(Calculate % Inhibition, IC50/Ki)
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To cite this document: BenchChem. [Application Notes and Protocols for CDD-3290 in
Protease Inhibition Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623392#cdd-3290-for-studying-protease-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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